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Cat. No.: B132810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
7-Octenyltrichlorosilane (OTS) is an organosilicon compound with significant applications in

surface chemistry and materials science. As a bifunctional molecule, it possesses a terminal

alkene group amenable to further chemical modification and a trichlorosilyl group that readily

reacts with hydroxylated surfaces to form stable siloxane bonds. These characteristics make it

a valuable silane coupling agent for creating self-assembled monolayers (SAMs) that can alter

the properties of substrates such as glass, silica, and metal oxides. This guide provides a

comprehensive overview of the chemical properties, structure, synthesis, and reactivity of 7-
octenyltrichlorosilane, along with detailed experimental protocols and characterization data

relevant to its application in research and development.

Chemical Structure and Identification
7-Octenyltrichlorosilane is comprised of an eight-carbon chain with a terminal double bond

and a trichlorosilyl functional group at the opposite end. The presence of the unsaturated

octenyl group allows for a wide range of subsequent chemical reactions, such as

polymerization or the attachment of biomolecules, making it more versatile than its saturated

alkylsilane counterparts.[1]
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IUPAC Name: trichloro(oct-7-en-1-yl)silane[1]

Molecular Formula: C₈H₁₅Cl₃Si[1]

CAS Number: 52217-52-4[1][2]

Synonyms: 7-OCT-1-ENYLTRICHLOROSILANE, Trichloro-7-octenylsilane, Silane, trichloro-

7-octen-1-yl-[1][2]

A mixture of positional isomers, where the double bond may be located at different positions

along the carbon chain, is also commercially available under the CAS number 153447-97-3.[1]

[3][4]

Physicochemical Properties
The quantitative physicochemical properties of 7-octenyltrichlorosilane are summarized in

the table below. These properties are crucial for its handling, storage, and application in various

experimental setups.

Property Value Reference(s)

Molecular Weight 245.65 g/mol [5]

Appearance Colorless liquid [1]

Boiling Point 223-224 °C (at 1 atm) [2][6]

Density 1.07 g/mL (at 25 °C) [2][6]

Refractive Index (n₂₀/D) 1.458 [2][6]

Flash Point 93.9 °C (201.0 °F) - closed cup [4][7]
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The primary method for synthesizing 7-octenyltrichlorosilane is through the hydrosilylation of

a suitable diene with trichlorosilane. This reaction involves the addition of the Si-H bond across

one of the carbon-carbon double bonds of the diene.

1,7-Octadiene

7-Octenyltrichlorosilane

+ HSiCl₃

Hydrosilylation

1,8-bis(trichlorosilyl)octane
(Side Product)

+ 2 HSiCl₃

Trichlorosilane
(HSiCl₃)

Surface Modification Process

Hydroxylated Surface
(-OH groups)

Hydrolysis of Si-Cl
(trace H₂O)

7-Octenyltrichlorosilane
(in anhydrous solvent)

Covalent Attachment
(Si-O-Surface bond)

-HCl Lateral Polymerization
(Si-O-Si bonds)

-HCl Functionalized Surface
(Terminal Alkene)
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Biosensor Fabrication Workflow

1. Clean Sensor Surface
(e.g., SiO₂)

2. Silanize with OTS
(Forms Alkene-Terminated SAM)

3. Activate Alkene Group
(e.g., via thiol-ene click chemistry

or other coupling reaction)

4. Immobilize Bioreceptor
(e.g., Antibody, DNA)

5. Block Non-specific Sites
(e.g., with BSA)

6. Introduce Analyte
(Binding and Detection)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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